6-methyl-3-[2-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)-2-oxoethyl]-3,4-dihydropyrimidin-4-one

• IUPAC Name: 6-methyl-3-[2-[4-[5-(1-methylpyrazol-4-yl)pyrimidin-2-yl]oxypiperidin-1-yl]-2-oxoethyl]pyrimidin-4-one
• InChI: InChI=1S/C20H23N7O3/c1-14-7-18(28)27(13-23-14)12-19(29)26-5-3-17(4-6-26)30-20-21-8-15(9-22-20)16-10-24-25(2)11-16/h7-11,13,17H,3-6,12H2,1-2H3
• InChI Key: HBIMDRNDHLKBDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(C=N1)CC(=O)N2CCC(CC2)OC3=NC=C(C=N3)C4=CN(N=C4)C
• Molecular Formula: C20H23N7O3
• Molecular Weight: 409.4 g/mol
• CAS No.: 2549033-98-7

Description

This compound belongs to the pyridopyrimidinone class, a scaffold widely explored in medicinal chemistry due to its versatility in modulating biological targets. Structurally, it features a 6-methyl-substituted dihydropyrimidin-4-one core linked to a 2-oxoethyl-piperidine moiety bearing a pyrimidine-pyrazole substituent .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Derivatives

Structural Features

The table below highlights structural differences and similarities between the target compound and key analogs:

Compound Name	Core Structure	Substituents (R groups)	Molecular Weight*	Yield (%)	Key Features/Activity
Target Compound	Pyridopyrimidinone	6-methyl, pyrazole-oxy-piperidine	~540–560	N/A	Hypothesized balance of solubility and affinity due to methyl and pyrazole groups
50e	Pyridopyrimidinone	3,4-Dichlorobenzyl-piperidine	~670	43	High lipophilicity; potent cell activity
Compound 6	Pyridopyrimidinone	3,5-Dichlorophenyl-piperidine	~630	N/A	Enhanced potency (dichlorophenyl group)
44g	Pyridopyrimidinone	Pyridin-2-ylpiperazine	~420	N/A	CNS-targeting potential (piperazine moiety)

*Molecular weights estimated from synthesis protocols.

Functional Implications

• Lipophilicity and Solubility : The target compound’s 6-methyl and pyrazole groups likely improve aqueous solubility compared to dichlorophenyl analogs (e.g., 50e, Compound 6), which exhibit higher lipophilicity due to halogenated aromatic rings .
• Synthetic Complexity : The target compound’s pyrimidine-pyrazole-piperidine side chain introduces synthetic challenges, akin to analogs requiring multi-step reductive amination and protecting-group strategies (e.g., trimethylsilyl-ethoxy-methyl [SEM] groups in and ) .